Cas no 482-89-3 (Indigo)

• Product Name: Indigo
• CAS No: 482-89-3
• MF: C₁₆H₁₀N₂O₂
• MW: 262.262803554535
• MDL: MFCD00005722
• CID: 37687
• PubChem ID: 24853742
• Update Time: 2025-10-28

Indigo Chemical and Physical Properties

Names and Identifiers

• Indigo
• (2,2'-Biindoline)-3,3'-dione
• (delta(2,2’(3h,3’h))-biindole)-3,3’-dione
• (delta(2,2’)-biindoline)-3,3’-dione
• (delta(sup2,2’)-biindoline)-3,3’-dione
• (delta2,2'(3H,3'H)-Biindole)-3,3'-dione
• (delta2,2'-Biindoline)-3,3'-dione
• 11669 Blue
• Indigo (synthetic)
• INDIGO C.I. 73000 SYNTHETIC PURE
• INDIGO(RG)
• Indigoblue
• Indigodye
• Indigotin
• 2,2′-Bisindolylin-digo
• AO201
• C.I. 73000
• Indigo J
• indigo powder
• Indigo, synthetic
• indigon
• indigovs
• Isophthalic acid
• trans-indigo
• Δ2,2′-Bipseudoindoxyl
• Vat Blue 1
• 2-(1,3-Dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-3H-indol-3-one
• 2,2'-Bis(2,3-dihydro-3-oxoindolylidene)
• [ "" ]
• Indigo blue
• Cystoceva
• Diindogen
• Pigment Blue 66
• Vulcafix Blue R
• Indigo Pure BASF
• Indigo Ciba
• Indigo Synthetic
• Synthetic Indigo
• Indigo Powder W
• Vulcafor Blue A
• Indigo P
• Indigo N
• Vynamon Blue A
• Indigo VS
• Indigo NAC
• Indigo PLN
• Indigo Ciba SL
• Indigo NACCO
• C.I. Vat Blue 1
• Mitsui Indigo Pure
• Mitsui Indigo Paste
• Synthetic Indigo TS
• Vulcol Fast Blue GL
• Lithosol Deep Blue B
• Vulcanosine Dark Blue L
• Blue No. 201
• D and C Blue No. 6
• Lithosol deep blue V
• Indigo,na

• MDL： MFCD00005722
• Inchi： 1S/C16H10N2O2/c19-15-9-5-1-3-7-11(9)17-13(15)14-16(20)10-6-2-4-8-12(10)18-14/h1-8,17-18H/b14-13+
• InChI Key： COHYTHOBJLSHDF-BUHFOSPRSA-N
• SMILES： O=C1C2C(=CC=CC=2)N/C/1=C1\C(=O)C2C(=CC=CC=2)N\1

Computed Properties

• Exact Mass: 262.07400
• Monoisotopic Mass: 262.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 262.26
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 3.7
• Topological Polar Surface Area: 65.4

Experimental Properties

• Color/Form: Blue powder
• Density: 1.01 g/mL at 20 °C
• Melting Point: >300 °C (lit.)
• Boiling Point: 400.4°C at 760 mmHg
• Flash Point: Fahrenheit: >428 ° f
  Celsius: >220 ° c
  
• Refractive Index: 1.5800 (estimate)
• Solubility: less than 1 mg/mL (NTP, 1992)
• Water Partition Coefficient: <0.1 g/100 mL
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 58.20000
• LogP: 3.09080
• Solubility: Slightly soluble in water
• Merck: 4943
• Color index: 73000

Indigo Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3264 8/PG 3
• WGK Germany：1
• Hazard Category Code： 48/20/21/22
• Safety Instruction： S26-S36
• RTECS：DU2988400
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Indigo

Indigo (CAS No. 482-89-3): A Comprehensive Overview of Its Applications and Recent Research Findings

Indigo, with the chemical name indigo carmine, is a well-known organic compound characterized by its deep blue color. Its chemical structure consists of a naphthalene derivative with two hydroxyl groups, making it a versatile compound in various industrial and pharmaceutical applications. The compound is identified by the CAS number 482-89-3, which serves as a unique identifier in chemical databases and literature.

The historical significance of Indigo dates back to ancient times when it was used as a natural dye for textiles. However, modern research has uncovered numerous additional applications of this compound, particularly in the fields of medicine, chemistry, and materials science. The deep blue hue of indigo carmine is not only aesthetically pleasing but also provides unique properties that make it valuable in various scientific and industrial processes.

In recent years, significant advancements have been made in understanding the pharmacological properties of Indigo. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The compound's ability to scavenge free radicals and reduce oxidative stress has been particularly intriguing to researchers. Moreover, its role in modulating immune responses has opened new avenues for therapeutic development.

One of the most notable applications of indigo carmine is in medical diagnostics. The compound's high affinity for certain biological molecules makes it an excellent marker in biochemical assays. For instance, it has been used in glucose oxidase-based sensors due to its ability to produce a measurable color change upon reaction with specific enzymes. This property has been leveraged in the development of point-of-care testing devices that require rapid and accurate detection of biomolecules.

The use of Indigo in material science has also seen significant advancements. Researchers have explored its potential as a photosensitizer in photodynamic therapy (PDT), a treatment modality that uses light to activate a photosensitizer, leading to the production of reactive oxygen species that can kill cancer cells. The deep blue color of indigo carmine absorbs light efficiently in the visible spectrum, making it an ideal candidate for such applications.

In addition to its medical applications, Indigo has found utility in environmental science. Its ability to bind with heavy metals and other pollutants has been investigated as a potential remediation strategy. By forming stable complexes with these contaminants, indigo carmine can facilitate their removal from water sources or soil, contributing to environmental cleanup efforts.

The synthesis of indigo carmine is another area where recent research has made significant strides. Traditional methods often involve complex multi-step processes that can be inefficient and costly. However, new synthetic routes have been developed that offer improved yields and reduced environmental impact. These advancements not only make the production of indigo carmine more sustainable but also open up possibilities for scaling up its production for industrial use.

The role of Indigo in drug development cannot be overstated. Its unique chemical properties have led to its incorporation into various drug formulations aimed at treating a range of diseases. For example, studies have shown that indigo carmine can enhance the bioavailability of certain drugs by forming stable complexes that protect them from degradation in the gastrointestinal tract. This improvement in drug delivery systems can lead to more effective treatments with fewer side effects.

The future prospects for indigo carmine are promising, with ongoing research exploring new applications and improving existing ones. As our understanding of its properties continues to grow, so too will its utility across multiple sectors. Whether it is being used to diagnose diseases, treat cancer, or clean up environmental pollutants, indigo carmine remains a cornerstone compound in modern chemistry and biology.